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Compound of Interest

Compound Name: YM114

Cat. No.: B1682356 Get Quote

Initial Search Results and Clarification

Preliminary searches for "YM114" did not yield information on a specific chemical compound or

therapeutic agent. The search results were unrelated to a molecular entity that would be used

in rodent models for research purposes.

To provide accurate and relevant application notes, please verify the correct name or identifier

of the compound of interest. Possible sources of error could include:

Typographical error: Double-check the spelling and combination of letters and numbers.

Internal or provisional name: The compound may be known by a different public or

systematic name.

Incorrect context: The identifier "YM114" might be associated with a different type of product

or technology.

Once the correct compound name is provided, detailed application notes and protocols can be

generated, including:

Recommended Dosage: A comprehensive table summarizing effective dose ranges for

various rodent models (e.g., mice, rats) and research applications.

Pharmacokinetics: Data on absorption, distribution, metabolism, and excretion (ADME) in

rodents.
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Administration Routes: Detailed protocols for various methods of delivery (e.g., oral gavage,

intraperitoneal injection, intravenous injection).

Toxicity Profile: Information on any observed adverse effects and safety considerations in

rodent studies.

Signaling Pathways and Experimental Workflows: Graphviz diagrams illustrating the

mechanism of action and experimental procedures.

We are committed to providing precise and actionable information for researchers, scientists,

and drug development professionals. Please provide the corrected compound name to

proceed.

To cite this document: BenchChem. [Application Notes and Protocols for YM114 in Rodent
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682356#recommended-dosage-of-ym114-for-
rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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